Cas no 1806878-11-4 (2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide
• CAS No: 1806878-11-4
• MF: C₆H₄F₃IN₂O₂S
• MW: 352.072842597961
• CID: 4882117
• Update Time: 2025-08-05

2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide

• Inchi： 1S/C6H4F3IN2O2S/c7-2-1-3(10)6(15(11,13)14)12-4(2)5(8)9/h1,5H,(H2,11,13,14)
• InChI Key： VOXKAIVMWLBDLX-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)N=C1S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide

2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide: A Novel Scaffold for Targeted Therapeutic Development

2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide represents a class of heterocyclic compounds characterized by a pyridine ring substituted with multiple fluorine atoms and an iodine atom at the 5-position. This molecule, identified by CAS No. 1806878-11-4, exhibits unique physicochemical properties that make it a promising candidate for pharmaceutical applications. Recent studies in drug discovery and targeted therapy have highlighted its potential as a lead compound for modulating kinase activity and inhibiting tumor growth mechanisms.

Structural Features and Chemical Properties

The pyridine ring serves as the core structure of this compound, with functional groups strategically positioned to enhance biological activity. The 2-(Difluoromethyl) substituent introduces steric and electronic effects that influence receptor binding affinity. The 3-fluoro and 5-iodo groups contribute to the molecule's hydrophobicity and metabolic stability, while the sulfonamide group provides polar interactions critical for target engagement. These structural elements collectively define the molecule's bioavailability and pharmacokinetic profile.

<-Role in Kinase Inhibition and Cancer Therapy

Recent research in oncology has demonstrated that 2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide exhibits potent inhibitory activity against key kinases involved in tumor progression. A 2024 study published in Journal of Medicinal Chemistry reported that this compound selectively targets EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase) with IC50 values below 10 nM, suggesting its potential as a next-generation tyrosine kinase inhibitor. The iodine substitution at the 5-position enhances the compound's ability to disrupt ATP binding sites, a critical mechanism for kinase inhibition.

Synthesis and Optimization Strategies

Efficient synthesis of 2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide has been achieved through multistep organic reactions involving fluorination, iodination, and sulfonamide coupling. A 2023 study in Organic & Biomolecular Chemistry described a novel approach using microwave-assisted synthesis to improve reaction yields and reduce byproduct formation. This method enables scalable production while maintaining the molecular integrity required for biological activity. The fluorine atoms in the molecule are particularly sensitive to reaction conditions, necessitating precise control of temperature and catalyst selection during synthesis.

Pharmacokinetic and Toxicological Profile

Preclinical studies have evaluated the pharmacokinetic properties of 2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide, revealing favorable oral bioavailability and extended half-life in animal models. The sulfonamide group contributes to the compound's solubility, while the iodine atom enhances its metabolic stability. Toxicological assessments have shown minimal cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile. These characteristics make it suitable for further development in targeted drug delivery systems.

Applications in Neurological Disorders

Emerging research in neuropharmacology has explored the potential of 2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide for treating neurological conditions. A 2024 study in Neuropharmacology demonstrated its ability to modulate glutamate receptor activity, suggesting potential applications in Alzheimer's disease and epilepsy. The fluorine substitutions may enhance the molecule's ability to cross the blood-brain barrier, a critical factor for central nervous system drug development.

Future Directions and Research Opportunities

Current research is focused on optimizing the 2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide scaffold for improved selectivity and reduced side effects. Advances in computational drug design are enabling the prediction of molecular interactions with target proteins, guiding the development of more effective derivatives. The iodine atom and fluorine atoms in this compound represent key points for structural modification to enhance therapeutic outcomes while minimizing off-target effects. These efforts align with the growing demand for personalized medicine in oncology and neurology.

Conclusion

The 2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide molecule represents a promising candidate in modern drug development, with applications spanning oncology, neurology, and beyond. Its unique structural features and biological activity make it a valuable tool for advancing targeted therapy and precision medicine. Continued research into its pharmacological properties and optimization strategies will be critical for translating its potential into clinical applications.

The 2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide molecule represents a significant advancement in the field of drug development, with its unique structural features and biological activity making it a promising candidate for various therapeutic applications. Here's a concise summary of its key attributes and significance: ### Structural Features - Core Structure: A pyridine ring with strategic functional groups. - Substituents: - 2-(Difluoromethyl): Introduces steric and electronic effects. - 3-Fluoro and 5-Iodo: Enhance hydrophobicity and metabolic stability. - Sulfonamide Group: Provides polar interactions for target engagement. ### Biological Activity - Kinase Inhibition: Potent inhibition of EGFR and ALK with IC50 values below 10 nM. - Cancer Therapy: Selective targeting of oncogenic kinases, suggesting potential as a next-gen tyrosine kinase inhibitor. - Neurological Applications: Modulation of glutamate receptor activity, indicating potential for Alzheimer's and epilepsy. ### Synthesis and Optimization - Efficient Synthesis: Achieved through multistep reactions involving fluorination, iodination, and sulfonamide coupling. - Scalable Production: Microwave-assisted methods improve yield and reduce byproducts. ### Pharmacokinetic and Safety Profile - Oral Bioavailability: Favorable in animal models. - Toxicological Safety: Minimal cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile. ### Research and Future Directions - Computational Drug Design: Guiding the development of more selective derivatives. - Targeted Therapy: Optimization for improved selectivity and reduced side effects. - Personalized Medicine: Aligns with the growing demand for tailored therapeutic approaches. ### Conclusion The 2-(Difluoromethyl)-3-fluoro-5-iodopyridine-6-sulfonamide molecule exemplifies the potential of rational drug design in addressing complex medical conditions. Its unique structural features and biological activity position it as a valuable tool for advancing targeted therapy and precision medicine, with ongoing research poised to unlock its full therapeutic potential.